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Compound of Interest

Compound Name: GHK-Cu

Cat. No.: B13899929 Get Quote

Technical Support Center: GHK-Cu Stock
Solutions
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the long-term storage and stability of GHK-Cu
(Copper Peptide) stock solutions. Below you will find troubleshooting guides, frequently asked

questions, detailed experimental protocols, and stability data to ensure the integrity and

efficacy of your GHK-Cu in experimental settings.

Frequently Asked Questions (FAQs)
Q1: What is the optimal temperature for storing lyophilized GHK-Cu powder?

A1: For long-term storage, lyophilized GHK-Cu powder should be kept at -20°C or below,

where it can remain stable for up to three years. For shorter durations, refrigeration at 2-8°C is

acceptable for up to two years. While stable at room temperature for several weeks, colder

temperatures are highly recommended to preserve its integrity over extended periods.

Q2: How should I store reconstituted GHK-Cu solutions?

A2: Reconstituted GHK-Cu solutions should be stored in a refrigerator at 2-8°C (35.6–46.4°F)

and protected from light. When reconstituted with bacteriostatic water, the solution is typically
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stable for up to 30 days. It is advisable to avoid repeated freeze-thaw cycles as this can

degrade the peptide.

Q3: What is the ideal pH range for maintaining GHK-Cu stability in solution?

A3: GHK-Cu is most stable in a neutral to slightly acidic pH range, ideally between 5.5 and 6.5.

Strongly acidic (pH < 4.0) or alkaline (pH > 7.4) conditions can lead to the dissociation of the

copper ion from the peptide and cause hydrolytic cleavage, thereby reducing its biological

activity.

Q4: Can I freeze my reconstituted GHK-Cu stock solution for longer storage?

A4: It is generally not recommended to freeze reconstituted GHK-Cu solutions, as freeze-thaw

cycles can degrade the peptide structure. For longer-term storage of a reconstituted peptide, it

is better to aliquot the solution into single-use sterile vials and store them at -20°C to minimize

freeze-thaw cycles.

Q5: What solvents are recommended for reconstituting lyophilized GHK-Cu?

A5: The standard and scientifically recommended solvent for reconstituting GHK-Cu is

bacteriostatic water, which contains 0.9% benzyl alcohol to inhibit microbial growth. Sterile

water for injection can also be used, but the reconstituted solution will have a shorter shelf-life

due to the lack of a preservative.

Q6: Is GHK-Cu sensitive to light and air?

A6: Yes, GHK-Cu is sensitive to both light and air. Exposure to light can trigger the breakdown

of the peptide chain, and oxygen can oxidize the copper ion, which can reduce its activity.

Therefore, both lyophilized powder and reconstituted solutions should be stored in dark or

amber vials and protected from direct light.
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Issue Possible Cause(s) Recommended Action(s)

Change in solution color (e.g.,

to green or purple)

- Interaction with chelating

agents (like EDTA) or other

metal-binding ingredients (like

carnosine). - Significant shift in

pH outside the optimal range.

- Review the formulation for

any incompatible ingredients. -

Test the pH of the solution and

adjust it to a neutral range

(5.5-6.5) if necessary.

Precipitation or cloudiness in

the reconstituted solution

- Contamination. - Degradation

of the peptide due to improper

storage (temperature, light

exposure). - Exceeded shelf-

life of the reconstituted

solution.

- Ensure sterile handling

techniques during

reconstitution. - Verify that the

solution has been stored at 2-

8°C and protected from light. -

Discard the solution if it is past

its recommended use-by date.

**Loss of biological activity or

inconsistent

To cite this document: BenchChem. [Long-term storage and stability of GHK-Cu stock
solutions]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13899929#long-term-storage-and-stability-of-ghk-cu-
stock-solutions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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